N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H19N3O2/c1-15-23-22(27-25-15)14-18-8-3-5-12-20(18)24-21(26)13-17-10-6-9-16-7-2-4-11-19(16)17/h2-12H,13-14H2,1H3,(H,24,26)
• InChI Key: HGLFDKOYNGTBTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CC2=CC=CC=C2NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(naphthalen-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Computational and Pharmacological Potential

A study highlighted the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives, including compounds similar to the one , for their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds showed moderate to significant effects across various assays, suggesting their potential in cancer therapy and inflammation management Faheem, 2018.

Anticancer Evaluation

Another research focused on the synthesis, characterization, and in vitro anticancer evaluation of 1,3,4-oxadiazole derivatives. These compounds, particularly one similar to N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(naphthalen-1-yl)acetamide, demonstrated moderate activity against breast cancer cell lines, highlighting their potential in cancer research Salahuddin et al., 2014.

Molecular Interaction Studies

Research involving N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide, a compound with structural similarities, studied its competition between hydrogen, stacking, and halogen bonding. The study included structure analysis, Hirshfeld surface analysis, 3D energy framework approach, and DFT calculation, providing insights into the molecular interactions and stability of such compounds Gouda et al., 2022.

Antibacterial Agents

Derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides were synthesized and examined for their antibacterial activity. These compounds showed significant activity, indicating their potential as antibacterial agents Ramalingam et al., 2019.

Anticonvulsant Activity

A study on novel semicarbazones based on 1,3,4-oxadiazoles aimed to establish a pharmacophoric model for anticonvulsant activity. This research suggests the relevance of compounds like N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(naphthalen-1-yl)acetamide in the development of anticonvulsant drugs Rajak et al., 2010.